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Compound of Interest

Compound Name:
2-(2,4-

Dimethylphenoxy)ethylazanium

CAS No.: 50912-65-7

Cat. No.: B1304173

Get Quote

Synonyms: 2-(2,4-Xylyloxy)ethylammonium; 2-(2,4-Dimethylphenoxy)ethanamine cation CAS

(HCl Salt): 857625-91-3 (Reference for Hydrochloride)

Executive Summary & Chemical Identity
2-(2,4-Dimethylphenoxy)ethylazanium describes the protonated cationic species of 2-(2,4-

dimethylphenoxy)ethylamine. Structurally, it belongs to the phenoxyalkylamine class, a

privileged scaffold in medicinal chemistry known for its activity at voltage-gated sodium

channels (Class I antiarrhythmics) and monoamine transporters (NET/SERT).

While its 2,6-dimethyl isomer (related to Mexiletine and Xyloxemine) is widely recognized for

steric protection against metabolic degradation, the 2,4-dimethyl isomer presents a unique

steric and electronic profile. It serves as a critical reference standard for Structure-Activity

Relationship (SAR) studies, particularly when probing the steric tolerance of the hydrophobic

binding pockets in GPCRs and ion channels.

Physicochemical Profile
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Property Value / Descriptor

Molecular Formula C₁₀H₁₆NO⁺ (Cation)

Molecular Weight
166.24 g/mol (Cation only); ~201.7 g/mol (HCl

salt)

IUPAC Name 2-(2,4-Dimethylphenoxy)ethylazanium

pKa (Predicted) ~9.2 – 9.5 (Amine protonation)

LogP (Free Base) ~2.3 – 2.5 (Lipophilic, CNS penetrant)

H-Bond Donors 3 (as ammonium)

H-Bond Acceptors 1 (Ether oxygen)

Synthesis & Production Protocols
As a Senior Application Scientist, I recommend the Modified Gabriel Synthesis over direct

alkylation. Direct reaction of 2,4-dimethylphenol with 2-chloroethylamine often leads to

significant secondary amine dimerization and low yields. The phthalimide route guarantees

primary amine exclusivity.

Synthetic Pathway Visualization
The following diagram outlines the high-purity synthesis route designed to minimize impurities.
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Figure 1: Optimized Gabriel Synthesis pathway ensuring high selectivity for the primary amine

salt.

Detailed Experimental Protocol
Objective: Synthesis of 2-(2,4-Dimethylphenoxy)ethylazanium chloride (>98% purity).

Step 1: Etherification (Formation of Phthalimide Intermediate)
Reagents: Charge a round-bottom flask with 2,4-dimethylphenol (1.0 eq), anhydrous K₂CO₃

(1.5 eq), and DMF (5 vol).

Addition: Add N-(2-bromoethyl)phthalimide (1.1 eq) portion-wise to the stirring suspension.

Reaction: Heat to 90°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Workup: Pour mixture into ice water. The intermediate usually precipitates as a solid. Filter,

wash with water, and dry. Recrystallize from ethanol if necessary to remove unreacted

phenol.

Step 2: Hydrazinolysis (Amine Release)
Deprotection: Suspend the phthalimide intermediate in Ethanol (10 vol). Add Hydrazine

Hydrate (2.5 eq).

Reflux: Heat to reflux. The solution will initially clear, followed by the precipitation of

phthalhydrazide byproduct. Reflux for 2 hours.

Isolation: Cool to room temperature. Acidify with 1M HCl to pH 1 (dissolving the amine,

keeping phthalhydrazide solid). Filter off the phthalhydrazide.

Basification: Basify the filtrate with 2M NaOH to pH 12. Extract with Dichloromethane (DCM)

(3x).

Drying: Dry combined organics over Na₂SO₄ and concentrate in vacuo to yield the Free

Base (pale yellow oil).
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Step 3: Salt Formation (Azanium Species Generation)
Solvation: Dissolve the oily free base in anhydrous Diethyl Ether or 1,4-Dioxane.

Precipitation: Dropwise add 4M HCl in Dioxane or bubble dry HCl gas at 0°C.

Filtration: The target compound, 2-(2,4-Dimethylphenoxy)ethylazanium chloride,

precipitates immediately as a white hygroscopic solid.

Validation: Wash with cold ether and dry under high vacuum.

Analytical Characterization & Quality Control
To ensure the integrity of the "azanium" species (salt form), specific analytical markers must be

met.

Technique Expected Signal / Criteria Mechanistic Insight

¹H NMR (DMSO-d₆)

δ 8.1–8.3 (br s, 3H):

Ammonium protons (-NH₃⁺).δ

6.8–7.1 (m, 3H): Aromatic

protons (2,4-substitution

pattern).δ 4.1 (t, 2H): O-CH₂

protons.δ 3.1 (t, 2H): N-CH₂

protons (shifted downfield due

to cationic charge).

Confirms protonation state and

substitution pattern. The

ammonium signal is distinct

from the free base (broad

singlet ~1.5 ppm).

HPLC-UV

Retention time shift vs. Phenol.

Peak Purity >98% at 210/254

nm.

2,4-Dimethyl substitution

creates a specific lipophilicity

profile distinct from the 2,6-

isomer.

Mass Spectrometry m/z 166.1 [M+H]⁺.
ESI+ mode will detect the

cation directly.

Chloride Titration
99-101% stoichiometric

equivalent of AgNO₃.

Confirms the counter-ion ratio

(Essential for dosing

calculations).
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Pharmacological Context & Applications
The 2-(2,4-Dimethylphenoxy)ethylazanium ion is a pharmacophore probe. Unlike its 2,6-

dimethyl counterpart (found in Mexiletine), the 2,4-substitution leaves one ortho position open.

This has profound implications for biological activity and metabolic stability.

Structure-Activity Relationship (SAR) Logic
Steric Hindrance: The 2,6-dimethyl pattern in Mexiletine blocks amide hydrolysis and ether

cleavage. The 2,4-pattern of this compound is more susceptible to CYP450 metabolism

(specifically O-dealkylation), making it a useful "soft drug" analog or metabolic probe.

Target Binding:

Sodium Channels (Nav1.x): The phenoxyethylamine tail mimics the lidocaine

pharmacophore. This compound is expected to act as a use-dependent blocker of Nav1.5

and Nav1.7.

NET/SERT Transporters: Phenoxy-alkyl-amines are classic inhibitors of monoamine

reuptake. The 2,4-substitution pattern often increases affinity for the Norepinephrine

Transporter (NET) compared to unsubstituted analogs.

Biological Signaling Interaction
The following diagram illustrates the hypothetical interaction of the azanium cation with the

Sodium Channel pore, based on the Local Anesthetic Receptor Site model.
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Figure 2: Mechanism of Action. The azanium headgroup anchors the molecule via cation-pi

interactions within the channel pore, while the xylyl tail provides hydrophobic blockade.

Handling, Stability, and Safety
The "azanium" form (salt) is significantly more stable than the free amine, which is prone to

oxidation and carbamate formation upon exposure to atmospheric CO₂.

Hygroscopicity: The HCl salt is moderately hygroscopic. Store in a desiccator at -20°C.

Solubility: Highly soluble in water and ethanol; insoluble in non-polar solvents (Hexane,

Toluene).

Safety Profile:

Acute Toxicity: Treat as a potent bioactive amine. Potential for sympathomimetic effects

(tachycardia, hypertension) or local anesthetic toxicity (CNS excitation/depression) if
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ingested or inhaled.

PPE: Nitrile gloves, safety goggles, and particulate respirator (N95) are mandatory during

weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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